REACTION_CXSMILES
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Br[C:2]1[CH:11]=[CH:10][CH:9]=[C:8]([O:12][CH3:13])[C:3]=1[C:4]([O:6][CH3:7])=[O:5].[B-](F)(F)(F)[CH:15]=[CH2:16].[K+].C([O-])([O-])=O.[Na+].[Na+]>O1CCOCC1.O.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.C1C=CC(P(C2C=CC=CC=2)[C-]2C=CC=C2)=CC=1.Cl[Pd]Cl.[Fe+2]>[CH3:13][O:12][C:8]1[CH:9]=[CH:10][CH:11]=[C:2]([CH:15]=[CH2:16])[C:3]=1[C:4]([O:6][CH3:7])=[O:5] |f:1.2,3.4.5,8.9.10.11|
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Name
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Quantity
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30 g
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Type
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reactant
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Smiles
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BrC1=C(C(=O)OC)C(=CC=C1)OC
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Name
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Quantity
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18 g
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Type
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reactant
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Smiles
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[B-](C=C)(F)(F)F.[K+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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360 mL
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Type
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solvent
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Smiles
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O
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Name
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Quantity
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25.4 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Na+].[Na+]
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Name
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Quantity
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2.63 g
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Type
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catalyst
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Smiles
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C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.C1=CC=C(C=C1)P([C-]2C=CC=C2)C3=CC=CC=C3.Cl[Pd]Cl.[Fe+2]
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CONCENTRATION
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Details
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The mixture was subsequently concentrated in vacuo
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Type
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ADDITION
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Details
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diluted with water
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Type
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EXTRACTION
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Details
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extracted with EtOAc (3×100 mL)
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Type
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WASH
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Details
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washed with brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous Na2CO3
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Type
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FILTRATION
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Details
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filtered
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Type
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CONCENTRATION
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Details
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concentrated
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Type
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CUSTOM
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Details
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The crude product was purified by column chromatography
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Type
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WASH
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Details
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eluting with a gradient of petroleum ether (1-2%) and EtOAc
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Name
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Type
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product
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Smiles
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COC1=C(C(=O)OC)C(=CC=C1)C=C
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Type | Value | Analysis |
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AMOUNT: MASS | 22 g | |
YIELD: PERCENTYIELD | 95% | |
YIELD: CALCULATEDPERCENTYIELD | 95.4% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |